Cas no 1314920-57-4 (1-(3-chloro-4-methylphenyl)ethanol)

• Product Name: 1-(3-chloro-4-methylphenyl)ethanol
• CAS No: 1314920-57-4
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD11520986
• CID: 2619020
• PubChem ID: 55275622
• Update Time: 2025-11-05

1-(3-chloro-4-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL19414246
• 1314920-57-4
• 1-(3-chloro-4-methylphenyl)ethanol
• AKOS006325806
• 1-(3-CHLORO-4-METHYLPHENYL)ETHAN-1-OL

• MDL： MFCD11520986
• Inchi： 1S/C9H11ClO/c1-6-3-4-8(7(2)11)5-9(6)10/h3-5,7,11H,1-2H3
• InChI Key： YZTNSCMGPCPNBG-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C(C)O

Computed Properties

• Exact Mass: 170.0498427g/mol
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chloro-4-methylphenyl)ethanol

1-(3-Chloro-4-Methylphenyl)ethanol: A Comprehensive Overview

1-(3-Chloro-4-Methylphenyl)ethanol, also known by its CAS number 1314920-57-4, is a versatile organic compound with significant applications in various industries. This compound is a derivative of ethanol, where the hydroxyl group (-OH) is attached to a carbon chain that is further connected to a substituted phenyl ring. The phenyl ring in this compound is substituted with a chlorine atom at the 3-position and a methyl group at the 4-position, making it a unique and valuable molecule in both academic and industrial settings.

The synthesis of 1-(3-chloro-4-methylphenyl)ethanol involves several steps, including nucleophilic substitution and reduction reactions. Recent advancements in catalytic methods have made the production of this compound more efficient and environmentally friendly. For instance, researchers have explored the use of palladium catalysts to facilitate the coupling reactions involved in its synthesis, reducing the overall reaction time and increasing yield.

One of the most notable applications of 1-(3-chloro-4-methylphenyl)ethanol is in the pharmaceutical industry. This compound serves as an intermediate in the synthesis of various bioactive molecules, including anti-inflammatory agents and antiviral drugs. A study published in *Journal of Medicinal Chemistry* highlighted its potential as a precursor for developing novel antiviral compounds targeting specific viral enzymes.

In addition to its pharmaceutical applications, 1-(3-chloro-4-methylphenyl)ethanol finds use in the fragrance and flavor industries. Its unique aromatic properties make it an ideal ingredient in perfumes and cosmetic products. Recent research has focused on optimizing its extraction methods to enhance its purity and stability for these applications.

The chemical properties of 1-(3-chloro-4-methylphenyl)ethanol are also of great interest to materials scientists. Its ability to form stable complexes with metal ions has led to its exploration as a potential ligand in coordination chemistry. A recent study published in *Inorganic Chemistry* demonstrated its effectiveness as a chelating agent in synthesizing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

From an environmental perspective, understanding the degradation pathways of 1-(3-chloro-4-methylphenyl)ethanol is crucial for assessing its impact on ecosystems. Research has shown that this compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. This knowledge is essential for developing sustainable practices in industries that utilize this compound.

In conclusion, 1-(3-chloro-4-methylphenyl)ethanol (CAS No. 1314920-57-4) is a multifaceted compound with wide-ranging applications across various fields. Its chemical versatility, combined with recent advancements in synthesis and application techniques, underscores its importance as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in both academic and industrial contexts.